Cas no 365996-06-1 (tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• CAS No: 365996-06-1
• MF: C₁₁H₁₅BrN₂O₂S
• MW: 319.218000650406
• MDL: MFCD09951958
• CID: 297396
• PubChem ID: 11162951
• Update Time: 2025-07-30

tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Boc-2-bromo-6,7-dihydro-4H-thiazolo[5,4-c]pyridine
• 2-BroMo-6,7-dihydro-4H-thiazolo[5,4-c]pyridine-5-carboxylicacidtert-butylester
• tert-butyl 2-bromo-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• tert-Butyl 2-bromo-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylate
• Thiazolo[5,4-c]pyridine-5(4H)-carboxylicacid, 2-bromo-6,7-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-nc]pyridine-5-carboxylate
• TERT-BUTYL 2-BROMO-4H,5H,6H,7H-[1,3]THIAZOLO[5,4-C]PYRIDINE-5-CARBOXYLATE
• tert-butyl 2-bromo-6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-5(4H)-carboxylate
• 2-Bromo-6,7-dihydro-4H-thiazolo[5,4-c]pyridine-5-carboxylic acid tert-Butyl ester
• tert-Butyl 2-bromo-6,7-dihydro[1,3]thiazolo[
• 2-Bromo-6,7-dihydro[1,3]thiazolo[5,4-c]pyridine-5(4H)-carboxylic acid tert-butyl ester
• 2-Bromo-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine, N-BOC protected
• MFCD09951958
• 2-Bromo-5-tert-butoxycarbonyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine
• 365996-06-1
• SCHEMBL165650
• 2-Bromo-6,7-dihydrothiazolo[5,4-c]pyridine-5(4H)-carboxylic acid 1,1-dimethylethyl ester
• FT-0648556
• CS-W006600
• AKOS015898907
• RXXKNZKFRAFFOH-UHFFFAOYSA-N
• 2-Bromo-5-tert-butoxycarbonyl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine
• MB08240
• DTXSID40457397
• A21770
• SY097512
• EN300-3260267
• AB1021
• 5-BOC-2-BROMO-6,7-DIHYDRO-4H-THIAZOLO-[5,4,C]PYRIDINE
• 5-Boc-2-bromo-6,7-dihydrothiazolo[5,4-c]pyridine
• BCP16125
• AMY16396
• TERT-BUTYL2-BROMO-6,7-DIHYDROTHIAZOLO[5,4-C]PYRIDINE-5(4H)-CARBOXYLATE
• tert-butyl 2-bromo-4H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate
• Tert-butyl 2-bromo-6,7-dihydrothiazolo-[5,4-c]pyridine-5(4H)-carboxylate
• DB-069406
• tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate

• MDL： MFCD09951958
• Inchi： 1S/C11H15BrN2O2S/c1-11(2,3)16-10(15)14-5-4-7-8(6-14)17-9(12)13-7/h4-6H2,1-3H3
• InChI Key： RXXKNZKFRAFFOH-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(CN(C(=O)OC(C)(C)C)CC2)S1

Computed Properties

• Exact Mass: 318.00400
• Monoisotopic Mass: 318.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 70.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.496
• Melting Point: 94-97 °C
• Boiling Point: 390.946 °C at 760 mmHg
• Flash Point: 390.946 °C at 760 mmHg
• Refractive Index: 1.58
• PSA: 70.67000
• LogP: 3.13670

tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P301+P310
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate

Introduction to tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate (CAS No. 365996-06-1)

tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate (CAS No. 365996-06-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolopyridines and is characterized by its unique structural features and potential biological activities. The presence of a tert-butyl group and a bromine atom in its structure makes it an intriguing candidate for various chemical transformations and biological evaluations.

The chemical structure of tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate consists of a thiazolopyridine core with a tert-butyl ester group at the 5-position and a bromine atom at the 2-position. The thiazolopyridine scaffold is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The tert-butyl ester group provides stability and solubility characteristics that are advantageous for both synthetic manipulations and biological studies.

Recent research has highlighted the potential of thiazolopyridines as scaffolds for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of thiazolopyridine derivatives. The results indicated that these compounds exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The presence of a bromine atom in the structure was found to enhance the potency and selectivity of these compounds.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of thiazolopyridines as inhibitors of protein kinases. Protein kinases are key enzymes involved in various cellular processes, including cell proliferation and apoptosis. The study demonstrated that certain thiazolopyridine derivatives effectively inhibited the activity of specific kinases, suggesting their potential as lead compounds for the development of targeted cancer therapies.

The synthetic accessibility of tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate has also been well-documented. A multi-step synthetic route involving cyclization reactions and functional group manipulations has been reported in several research articles. These synthetic methods provide a robust platform for the preparation of this compound and its analogs on both laboratory and industrial scales.

The biological evaluation of tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate has revealed promising results in various assays. In vitro studies have shown that this compound exhibits significant cytotoxic activity against several cancer cell lines. Additionally, it has been found to possess anti-microbial properties against both Gram-positive and Gram-negative bacteria. These findings underscore the broad-spectrum biological activities associated with this compound.

The potential applications of tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate extend beyond medicinal chemistry. In materials science, thiazolopyridines have been explored as components in organic electronic devices due to their favorable electronic properties. The presence of a bromine atom can influence the electronic structure and stability of these materials, making them suitable for applications such as organic photovoltaics and field-effect transistors.

In conclusion, tert-butyl 2-bromo-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridine-5-carboxylate (CAS No. 365996-06-1) is a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.